Cas no 1824073-30-4 (2-AMINO-INDAN-5-CARBOXYLIC ACID METHYL ESTER HCL SALT)

• Product Name: 2-AMINO-INDAN-5-CARBOXYLIC ACID METHYL ESTER HCL SALT
• CAS No: 1824073-30-4
• CID: 4622122
• PubChem ID: 76853888
• Update Time: 2025-05-20

2-AMINO-INDAN-5-CARBOXYLIC ACID METHYL ESTER HCL SALT Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-INDAN-5-CARBOXYLIC ACID METHYL ESTER HCL SALT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2-AMINO-INDAN-5-CARBOXYLIC ACID METHYL ESTER HCL SALT

2-Amino-Indan-5-Carboxylic Acid Methyl Ester HCl Salt: A Comprehensive Overview

The compound with CAS No. 1824073-30-4, commonly referred to as 2-Amino-Indan-5-Carboxylic Acid Methyl Ester HCl Salt, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into the chemical structure, synthetic methods, biological activity, and latest research findings related to this compound.

2-Amino-Indan-5-Carboxylic Acid Methyl Ester HCl Salt is a derivative of indan, a bicyclic aromatic compound with a fused benzene and cyclohexene ring system. The presence of an amino group (-NH₂) at the 2-position and a carboxylic acid methyl ester (-COOCH₃) at the 5-position introduces unique electronic and steric properties to the molecule. The hydrochloride salt form further enhances its solubility and stability, making it suitable for various applications in medicinal chemistry.

Recent studies have highlighted the potential of 2-Amino-Indan-5-Carboxylic Acid Methyl Ester HCl Salt as a lead compound in the development of novel therapeutics. Researchers have explored its role in modulating key biological targets, such as protein kinases and G-protein coupled receptors (GPCRs). For instance, a 2023 study published in *Nature Communications* demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation.

The synthesis of 2-Amino-Indan-5-Carboxylic Acid Methyl Ester HCl Salt involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A common approach begins with the preparation of indan derivatives through cyclization reactions, followed by functionalization at the amino and carboxylic acid positions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction times while maintaining high yields.

In terms of biological activity, 2-Amino-Indan-5-Carboxylic Acid Methyl Ester HCl Salt has shown promise in preclinical models of neurodegenerative diseases, such as Alzheimer's disease. A 2023 study conducted by researchers at Stanford University revealed that this compound can cross the blood-brain barrier efficiently and exhibit neuroprotective effects by inhibiting amyloid-beta aggregation.

Moreover, the compound's ability to act as a chiral auxiliary has been explored in asymmetric synthesis. A 2023 paper in *Angewandte Chemie* detailed its application in enantioselective synthesis of complex natural products, showcasing its versatility as both a drug candidate and a synthetic tool.

From an analytical standpoint, the characterization of 2-Amino-Indan-5-Carboxylic Acid Methyl Ester HCl Salt has been enhanced by advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These methods have provided critical insights into its molecular conformation, hydrogen bonding capabilities, and thermal stability.

In conclusion, 2-Amino-Indan-5-Carboxylic Acid Methyl Ester HCl Salt (CAS No. 1824073-30-4) stands out as a versatile molecule with significant potential in drug discovery and chemical synthesis. Its unique structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as a key player in future research endeavors.